Cas no 2227895-73-8 ((2S)-2-(1-methylcyclopropyl)oxirane)

• Product Name: (2S)-2-(1-methylcyclopropyl)oxirane
• CAS No: 2227895-73-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 6313797
• PubChem ID: 165857658
• Update Time: 2025-11-06

(2S)-2-(1-methylcyclopropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1-methylcyclopropyl)oxirane
• 2227895-73-8
• EN300-1802475

• Inchi： 1S/C6H10O/c1-6(2-3-6)5-4-7-5/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： FOYSYMLOWRLLRN-RXMQYKEDSA-N
• SMILES： O1C[C@@H]1C1(C)CC1

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(1-methylcyclopropyl)oxirane

Recent Advances in the Application of (2S)-2-(1-methylcyclopropyl)oxirane (CAS: 2227895-73-8) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(1-methylcyclopropyl)oxirane (CAS: 2227895-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its methylcyclopropyl substituent, has been the subject of numerous studies aimed at exploring its reactivity, biological activity, and utility in drug discovery. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications in medicine.

Recent studies have focused on the synthesis and optimization of (2S)-2-(1-methylcyclopropyl)oxirane, with particular emphasis on its enantioselective production. Researchers have developed novel catalytic systems that enable the efficient and scalable synthesis of this compound, ensuring high enantiomeric purity. These advancements are critical for its application in pharmaceutical development, where stereochemical integrity is often paramount. Additionally, the compound's stability under physiological conditions has been investigated, revealing insights into its potential as a building block for more complex drug molecules.

In terms of biological activity, (2S)-2-(1-methylcyclopropyl)oxirane has demonstrated promising results in preclinical studies. Its ability to act as an electrophile makes it a valuable tool for targeting nucleophilic residues in proteins, which is a key mechanism in the development of covalent inhibitors. Recent research has explored its interactions with various enzymes and receptors, shedding light on its potential as a therapeutic agent for diseases such as cancer and inflammatory disorders. For instance, studies have shown that this compound can selectively inhibit certain kinases involved in cell proliferation, offering a new avenue for anticancer drug development.

Furthermore, the compound's utility in chemical biology has been expanded through its incorporation into probe molecules for studying protein function. By leveraging its reactive epoxide moiety, researchers have designed activity-based probes that can label and identify active sites in enzymes, providing valuable insights into enzyme mechanisms and dynamics. This application has been particularly useful in the study of cytochrome P450 enzymes, where (2S)-2-(1-methylcyclopropyl)oxirane-based probes have facilitated the discovery of novel enzyme substrates and inhibitors.

In conclusion, (2S)-2-(1-methylcyclopropyl)oxirane (CAS: 2227895-73-8) represents a versatile and promising compound in the realms of chemical biology and pharmaceutical research. Its unique structural features, combined with its reactivity and biological activity, make it a valuable tool for drug discovery and mechanistic studies. Ongoing research continues to uncover new applications and optimize its synthesis, ensuring its relevance in future scientific endeavors. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and biochemical tools.